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Compound of Interest

Compound Name: MRS1845

Cat. No.: B1662596 Get Quote

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of MRS1845, a selective inhibitor of store-operated calcium (SOC) channels.

[1][2][3] The information is intended for researchers, scientists, and professionals in the field of

drug development.

Quantitative Data Summary
The following table summarizes the key quantitative properties of MRS1845.

Property Value Source(s)

Molecular Weight 398.41 g/mol [2][3]

Molecular Formula C₂₁H₂₂N₂O₆ [2][3]

Purity 99.69% [3]

IC₅₀
1.7 µM (for capacitative Ca²⁺

influx in HL-60 cells)
[1][2][3]

Solubility (DMSO) ≥ 83.33 mg/mL (209.16 mM) [1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
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This protocol outlines the steps to prepare a 10 mM stock solution of MRS1845 using Dimethyl

Sulfoxide (DMSO) as the solvent.

Materials:

MRS1845 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator water bath

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds.

Handle MRS1845 powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for MRS1845 before use for complete safety and

handling information.

Procedure:

Equilibrate MRS1845: Allow the vial of MRS1845 powder to reach room temperature before

opening to prevent condensation of moisture.

Weigh the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of MRS1845 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 3.98 mg of MRS1845 (Calculation: 398.41 g/mol * 0.010

mol/L * 0.001 L = 0.00398 g = 3.98 mg).
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Add Solvent: Using a calibrated pipette, add the calculated volume of DMSO to the tube

containing the MRS1845 powder. To continue the example, add 1 mL of DMSO.

Dissolve the Compound: Close the tube tightly and vortex the solution until the MRS1845 is

completely dissolved. If precipitation or difficulty in dissolving is observed, gentle warming or

sonication can be used to facilitate dissolution.[1]

Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[4]

Labeling: Clearly label each aliquot with the compound name (MRS1845), concentration (10

mM in DMSO), preparation date, and your initials.

Note on Working Solutions:

For cell-based assays, the DMSO concentration in the final culture medium should be kept low

(typically <0.5%) to prevent cellular toxicity.[4] A negative control using the same final

concentration of DMSO should be included in experiments.[4]

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of MRS1845.

Form
Storage
Temperature

Duration Source(s)

Powder -20°C 3 years [3]

4°C 2 years [3]

Stock Solution (in

DMSO)
-80°C 6 months [1][2]

-20°C 1 month [1][2]

Note: It is strongly recommended to avoid repeated freezing and thawing of the stock solution.

[4]
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Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing the MRS1845 stock solution.
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Storage Phase

Start

1. Weigh MRS1845 Powder

Equilibrate to RT
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3. Dissolve Compound
(Vortex/Sonicate)
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Single-Use Vials

5. Label Vials

6. Store at -80°C or -20°C

Ready for Use
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Caption: Workflow for preparing an MRS1845 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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